molecular formula C8H8BrN3 B13675491 6-Bromo-3,7-dimethyl-[1,2,4]triazolo[4,3-a]pyridine

6-Bromo-3,7-dimethyl-[1,2,4]triazolo[4,3-a]pyridine

Cat. No.: B13675491
M. Wt: 226.07 g/mol
InChI Key: XHZBTLZHAQNQIF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Bromo-3,7-dimethyl-[1,2,4]triazolo[4,3-a]pyridine is a brominated triazolopyridine derivative characterized by a fused triazole-pyridine core substituted with a bromine atom at position 6 and methyl groups at positions 3 and 5. Triazolopyridines are heterocyclic compounds with diverse pharmaceutical and agrochemical applications due to their structural rigidity and ability to interact with biological targets .

Properties

Molecular Formula

C8H8BrN3

Molecular Weight

226.07 g/mol

IUPAC Name

6-bromo-3,7-dimethyl-[1,2,4]triazolo[4,3-a]pyridine

InChI

InChI=1S/C8H8BrN3/c1-5-3-8-11-10-6(2)12(8)4-7(5)9/h3-4H,1-2H3

InChI Key

XHZBTLZHAQNQIF-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=NN=C(N2C=C1Br)C

Origin of Product

United States

Comparison with Similar Compounds

Key Observations :

  • Bromine vs.
  • Methyl vs. Bulkier Groups : Methyl substituents (C3, C7) reduce steric bulk compared to isopropyl or sulfonamide groups, enhancing membrane permeability .
  • Planarity : X-ray data confirm planar triazolopyridine cores in brominated derivatives, facilitating π-π stacking in protein binding pockets .

Antifungal Activity

  • High-Activity Compound (4k) : Features a furan ring and acyl hydrazine bridge, with HOMO electrons localized on the triazolopyridine ring. LogP = 2.1 .
  • Low-Activity Compound (4c) : Lacks electron density on the triazolopyridine ring; LogP = 3.4. Conformational differences (parallel vs. perpendicular aromatic rings) reduce target binding .

Anticancer Potential

  • 6-Bromo-3-(pyridin-3-yl) derivative : Demonstrates selective inhibition of tankyrase (TNKS1), a target in Wnt-signaling-driven cancers .
  • Triazole-pyridine hybrids : Show IC₅₀ values <10 μM against breast cancer cell lines (MCF-7) via kinase inhibition .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.